Cas no 1804140-22-4 (5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid)

• Product Name: 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid
• CAS No: 1804140-22-4
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4796964
• Update Time: 2025-11-06

5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H13ClO4/c1-7(14)4-9-3-2-8(6-13)5-10(9)11(15)12(16)17/h2-3,5,11,15H,4,6H2,1H3,(H,16,17)
• InChI Key： CWXIOMHLWWHLAH-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(CC(C)=O)=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 0.8
• Topological Polar Surface Area: 74.6

Additional information on 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid

Introduction to 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid (CAS No. 1804140-22-4)

5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid (CAS No. 1804140-22-4) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, holds potential applications in various areas, including drug development and biochemical studies.

The chemical structure of 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid is defined by a mandelic acid core with a chloromethyl and a 2-oxopropyl substituent. The mandelic acid moiety is a well-known organic acid with a benzene ring and a carboxylic acid group, while the chloromethyl and 2-oxopropyl groups introduce additional reactivity and functionality. These structural features make 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid an intriguing candidate for further investigation.

In recent studies, 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid has been explored for its potential biological activities. Research has shown that the compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Furthermore, preliminary in vitro studies have indicated that 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid possesses cytotoxic effects against various cancer cell lines. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis. These findings have sparked interest in the compound's potential as a lead molecule for the development of novel anti-cancer drugs.

The synthesis of 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid has been optimized using modern synthetic methods, ensuring high yields and purity. The compound can be synthesized via a multi-step process involving the reaction of mandelic acid with appropriate reagents to introduce the chloromethyl and 2-oxopropyl groups. The synthetic route has been well-documented in the literature, providing a solid foundation for large-scale production.

In addition to its biological activities, 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid has been studied for its physicochemical properties. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for use in various experimental settings. Its stability under different conditions has also been evaluated, ensuring its reliability in long-term storage and handling.

The potential applications of 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid extend beyond pharmaceutical research. In the field of materials science, the compound has been explored for its use in the development of functional materials with unique properties. For example, researchers have investigated the use of 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid-based polymers for applications in drug delivery systems and biomedical devices.

To further advance the understanding and application of 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid, ongoing research is focused on elucidating its detailed mechanism of action and optimizing its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness the potential of this compound.

In conclusion, 5-(Chloromethyl)-2-(2-oxopropyl)mandelic acid (CAS No. 1804140-22-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.